Cas no 1208685-24-8 (2-(ethylamino)methylbenzonitrile hydrochloride)

• Product Name: 2-(ethylamino)methylbenzonitrile hydrochloride
• CAS No: 1208685-24-8
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5054577
• Update Time: 2025-10-24

2-(ethylamino)methylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(ethylamino)methyl]benzonitrile hydrochloride
• 2-(ethylaminomethyl)benzonitrile;hydrochloride
• 2-(ethylamino)methylbenzonitrile hydrochloride

• Inchi： 1S/C10H12N2.ClH/c1-2-12-8-10-6-4-3-5-9(10)7-11;/h3-6,12H,2,8H2,1H3;1H
• InChI Key： REGPNOCFMPUPSC-UHFFFAOYSA-N
• SMILES： Cl.N(CC)CC1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(ethylamino)methylbenzonitrile hydrochloride

Research Brief on 2-(Ethylamino)methylbenzonitrile Hydrochloride (CAS: 1208685-24-8): Recent Advances and Applications

2-(Ethylamino)methylbenzonitrile hydrochloride (CAS: 1208685-24-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-(ethylamino)methylbenzonitrile hydrochloride as a precursor in the synthesis of dopamine receptor modulators. The researchers demonstrated that this compound could be efficiently converted into derivatives with high affinity for D2 and D3 receptors, suggesting its utility in developing treatments for neurological disorders such as Parkinson's disease and schizophrenia. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In addition to its neurological applications, recent research has investigated the anticancer properties of 2-(ethylamino)methylbenzonitrile hydrochloride. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to apoptosis in malignant cells. These findings open new avenues for the development of targeted cancer therapies.

From a pharmacological perspective, pharmacokinetic studies have shown that 2-(ethylamino)methylbenzonitrile hydrochloride possesses favorable absorption and distribution profiles. Its moderate lipophilicity allows for adequate blood-brain barrier penetration, making it particularly suitable for central nervous system (CNS)-targeted drugs. However, researchers have noted that further optimization may be required to improve its metabolic stability and reduce potential off-target effects.

The compound's safety profile has also been a subject of recent investigation. Toxicological assessments conducted in preclinical models indicate that 2-(ethylamino)methylbenzonitrile hydrochloride has an acceptable safety margin at therapeutic doses, with no significant organ toxicity observed in standard assays. These results support its continued development as a pharmaceutical building block.

Looking forward, several pharmaceutical companies have included 2-(ethylamino)methylbenzonitrile hydrochloride in their drug discovery pipelines. Its versatility as a chemical scaffold makes it valuable for generating diverse molecular libraries for high-throughput screening. Industry analysts predict that this compound and its derivatives may enter clinical trials within the next 2-3 years, particularly for CNS disorders and oncology indications.

In conclusion, 2-(ethylamino)methylbenzonitrile hydrochloride (CAS: 1208685-24-8) represents a promising chemical entity with multiple therapeutic applications. Recent research has elucidated its potential in neurology and oncology, while also addressing key pharmacological and safety considerations. As synthetic methodologies continue to advance and our understanding of its biological activities deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.